Cas no 1261931-13-8 (4-(4-Cbz-Aminopheny)-2-fluorophenol)

• Product Name: 4-(4-Cbz-Aminopheny)-2-fluorophenol
• CAS No: 1261931-13-8
• MF: C₂₀H₁₆FNO₃
• MW: 337.344348907471
• MDL: MFCD18314125
• CID: 5207187
• Update Time: 2025-11-05

4-(4-Cbz-Aminopheny)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Cbz-Aminopheny)-2-fluorophenol

• MDL： MFCD18314125
• Inchi： 1S/C20H16FNO3/c21-18-12-16(8-11-19(18)23)15-6-9-17(10-7-15)22-20(24)25-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,24)
• InChI Key： YEOJNRGTYMACQU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Cbz-Aminopheny)-2-fluorophenol

4-(4-Cbz-Aminopheny)-2-fluorophenol: A Comprehensive Overview

The compound 4-(4-Cbz-Aminopheny)-2-fluorophenol, identified by the CAS number 1261931-13-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its intricate composition, with the "Cbz" group indicating the presence of a carbobenzyloxy moiety, which plays a crucial role in its chemical behavior.

Recent studies have highlighted the importance of 4-(4-Cbz-Aminopheny)-2-fluorophenol in the synthesis of bioactive compounds. The combination of a fluorine atom at the 2-position and an amino group protected by a Cbz group at the 4-position makes this molecule highly versatile. Researchers have explored its use as an intermediate in the synthesis of various pharmaceutical agents, particularly those targeting central nervous system disorders. The fluorine atom, known for its ability to enhance lipophilicity and bioavailability, is a key feature that contributes to its pharmacokinetic properties.

The synthesis of 4-(4-Cbz-Aminopheny)-2-fluorophenol involves a multi-step process that typically begins with the bromination of an aromatic ring followed by nucleophilic substitution. The introduction of the Cbz group is achieved through a protection step, which is essential for maintaining the stability of the amino group during subsequent reactions. This compound has been utilized in various coupling reactions, including Suzuki-Miyaura couplings, which are pivotal in constructing complex aromatic systems.

In terms of applications, 4-(4-Cbz-Aminopheny)-2-fluorophenol has shown promise in medicinal chemistry as a building block for developing antipsychotic and antidepressant drugs. Its ability to modulate serotonin and dopamine receptors makes it a valuable tool in exploring new therapeutic strategies for mental health disorders. Recent research has also focused on its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit cyclooxygenase enzymes.

The structural flexibility of 4-(4-Cbz-Aminopheny)-2-fluorophenol allows for further functionalization, enabling researchers to explore diverse chemical space. By modifying substituents on the aromatic ring or altering the protecting group, scientists can tailor the molecule's properties to suit specific biological targets. This adaptability underscores its importance as a versatile intermediate in organic synthesis.

From an environmental perspective, understanding the degradation pathways of 4-(4-Cbz-Aminopheny)-2-fluorophenol is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes hydrolysis, leading to the formation of less complex products. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-(4-Cbz-Aminopheny)-2-fluorophenol stands out as a vital molecule with wide-ranging applications in both academic research and industrial settings. Its unique combination of structural features and functional groups positions it as a key player in the development of novel pharmaceuticals and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly remain at the forefront of chemical innovation.